Technical Whitepaper: 2-(2-Thienyl)cyclohexanol – Chemical Profiling, Safety Directives, and Synthetic Methodologies
Technical Whitepaper: 2-(2-Thienyl)cyclohexanol – Chemical Profiling, Safety Directives, and Synthetic Methodologies
Executive Summary
In the landscape of modern drug development and fine chemical synthesis, alicyclic compounds bearing heteroaromatic substituents serve as critical structural motifs. 2-(2-Thienyl)cyclohexanol is a highly versatile building block frequently utilized in the synthesis of neuroactive compounds, analgesics, and novel active pharmaceutical ingredients (APIs). Because the thiophene ring acts as a classic bioisostere for a phenyl ring, substituting a phenyl group with a thienyl moiety allows medicinal chemists to modulate a drug candidate's lipophilicity (LogP), metabolic stability against cytochrome P450 enzymes, and receptor binding affinity [1].
This whitepaper provides an authoritative guide on the physicochemical properties, Material Safety Data Sheet (MSDS) directives, and the mechanistic synthesis of 2-(2-Thienyl)cyclohexanol, designed specifically for researchers and process chemists.
Chemical Identity and Physicochemical Profiling
Accurate identification and physical profiling are the first steps in integrating a new intermediate into a synthetic pipeline. 2-(2-Thienyl)cyclohexanol typically exists as the trans diastereomer due to the stereospecific anti-addition inherent to its synthesis from cyclohexene oxide[2].
Table 1: Chemical Identity & Physical Properties
| Parameter | Specification / Value |
| Chemical Name | 2-(thiophen-2-yl)cyclohexan-1-ol; 2-(2-Thienyl)cyclohexanol |
| CAS Registry Number | 886675-07-6 [1][2] |
| Molecular Formula | C₁₀H₁₄OS [3] |
| Molecular Weight | 182.28 g/mol [3] |
| MDL Number | MFCD07065533 [1] |
| Structural Features | Cyclohexane core with adjacent hydroxyl and 2-thiophenyl groups |
MSDS Directives and Safety Protocols
As with all organosulfur and alicyclic intermediates, strict adherence to safety protocols is mandatory. The compound exhibits localized irritant properties and systemic toxicity if ingested[3].
Table 2: GHS Hazard Classification & Safety Measures
| Hazard Class | GHS Code | Description | Required Mitigation / PPE |
| Acute Toxicity (Oral) | H302 | Harmful if swallowed. | Do not eat/drink in workspace. Wash hands thoroughly. |
| Skin Corrosion/Irritation | H315 | Causes skin irritation. | Wear nitrile gloves (min 0.11mm thickness) and lab coat. |
| Eye Damage/Irritation | H319 | Causes serious eye irritation. | Wear tight-fitting chemical safety goggles (EN166). |
| STOT (Single Exposure) | H335 | May cause respiratory irritation. | Handle exclusively within a certified fume hood. |
Self-Validating First Aid Protocol:
-
Ocular Exposure: Flush with copious amounts of water for 15 minutes. Validation: The cessation of burning sensation indicates the removal of the bulk chemical, though medical evaluation remains necessary.
-
Dermal Exposure: Wash with soap and water. Remove contaminated clothing. Validation: Skin should return to a normal pH and show reduced erythema.
-
Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical toxicology support.
Mechanistic Synthesis & Experimental Protocols
The most direct and scalable route to trans-2-(2-thienyl)cyclohexanol is the nucleophilic ring-opening of cyclohexene oxide using a thienyl Grignard reagent[2].
The Causality of the Synthetic Design
-
Why Anhydrous THF? Grignard reagents are highly polarized and basic. The presence of even trace water will protonate the 2-thienylmagnesium bromide, destroying the active nucleophile and yielding plain thiophene.
-
Why use a Copper(I) Catalyst? While Grignard reagents can open epoxides, they often act as Lewis acids, triggering the Meinwald rearrangement (converting the epoxide into cyclopentanecarbaldehyde) or causing elimination. Adding catalytic CuI forms a softer, lower-order cuprate intermediate. This cuprate strongly prefers a clean SN2 attack, ensuring high regioselectivity and strictly anti (trans) stereochemistry.
-
Why an Ammonium Chloride Quench? Saturated aqueous NH4Cl provides a mildly acidic environment (pH ~5.5). This is strong enough to protonate the magnesium alkoxide intermediate into the final alcohol, but not acidic enough to trigger the dehydration of the newly formed alcohol into an alkene. Furthermore, it complexes the magnesium and copper salts, pulling them cleanly into the aqueous phase to prevent emulsions.
Step-by-Step Experimental Methodology
Reagents: 2-Bromothiophene (1.0 eq), Magnesium turnings (1.1 eq), Cyclohexene oxide (1.0 eq), Copper(I) Iodide (0.05 eq), Anhydrous THF.
-
Grignard Initiation: Under an inert argon atmosphere, suspend Mg turnings in anhydrous THF. Add a single crystal of iodine to activate the magnesium surface. Add 10% of the 2-bromothiophene.
-
Self-Validation: The disappearance of the iodine color and a spontaneous exotherm confirm the initiation of the Grignard formation.
-
-
Grignard Propagation: Add the remaining 2-bromothiophene dropwise at a rate that maintains a gentle reflux. Once addition is complete, reflux for 1 hour to ensure complete insertion.
-
Cuprate Formation: Cool the reaction mixture to 0°C using an ice bath. Add CuI (5 mol%). Stir for 15 minutes until a homogeneous suspension is achieved.
-
Epoxide Ring-Opening: Dissolve cyclohexene oxide in a small volume of anhydrous THF and add it dropwise to the 0°C mixture.
-
Self-Validation: Temperature control is critical here; an uncontrolled exotherm indicates polymerization of the epoxide rather than the desired SN2 addition.
-
-
Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor via TLC (Hexanes:EtOAc 8:2) until the epoxide is consumed.
-
Quenching & Extraction: Cool the flask back to 0°C. Slowly add saturated aqueous NH4Cl dropwise.
-
Self-Validation: The cessation of gas evolution confirms that all unreacted Grignard reagent has been safely neutralized.
-
-
Isolation: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4 , and evaporate under reduced pressure. Purify via flash column chromatography to yield pure trans-2-(2-thienyl)cyclohexanol.
Synthetic Workflow Visualization
Synthetic workflow for trans-2-(2-thienyl)cyclohexanol via Grignard ring-opening.
Applications in Drug Development
In medicinal chemistry, the cyclohexane ring provides a conformationally restricted scaffold that optimally orients pharmacophores for receptor binding. By utilizing 2-(2-Thienyl)cyclohexanol as a precursor, chemists can synthesize amine derivatives (via oxidation to the ketone followed by reductive amination) that mimic the structural topology of known analgesics and NMDA receptor antagonists (e.g., arylcyclohexylamines). The thiophene ring specifically enhances the lipophilic efficiency (LipE) of the resulting lead compounds, often resulting in superior blood-brain barrier (BBB) penetration compared to their phenyl-substituted counterparts [1][2].
